Cas no 2229321-85-9 (2-1-(furan-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(furan-3-yl)cyclopropylacetic acid
• CAS No: 2229321-85-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6168209
• PubChem ID: 165709076
• Update Time: 2025-07-23

2-1-(furan-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(furan-3-yl)cyclopropylacetic acid
• EN300-1833037
• 2229321-85-9
• 2-[1-(furan-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C9H10O3/c10-8(11)5-9(2-3-9)7-1-4-12-6-7/h1,4,6H,2-3,5H2,(H,10,11)
• InChI Key： OAGMEXCKPRPHKK-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-1-(furan-3-yl)cyclopropylacetic acid

Introduction to 2-1-(furan-3-yl)cyclopropylacetic acid (CAS No. 2229321-85-9)

2-1-(furan-3-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229321-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring conjugated with a furan moiety, making it a structurally intriguing candidate for further exploration in drug discovery and biochemical studies.

The structural framework of 2-1-(furan-3-yl)cyclopropylacetic acid incorporates both the cyclopropyl and furan functional groups, which are known for their unique electronic and steric properties. The cyclopropyl group, being a three-membered saturated ring, introduces rigidity and potential for conformational constraints, while the furan ring contributes an oxygen atom that can participate in hydrogen bonding and other interactions with biological targets. This combination of structural features makes the compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both cyclopropyl and furan moieties. These structural elements have been observed to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The cyclopropyl group, in particular, has been associated with enhanced binding affinity to certain enzyme targets, while the furan ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological receptors.

One of the most compelling aspects of 2-1-(furan-3-yl)cyclopropylacetic acid is its potential as a lead compound for drug development. Researchers have been investigating its derivatives to identify more potent and selective bioactive molecules. The compound’s ability to modulate biological pathways suggests that it could be a valuable starting point for designing drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in these pathologies.

The synthesis of 2-1-(furan-3-yl)cyclopropylacetic acid presents unique challenges due to the delicate nature of the cyclopropyl ring and the need for precise functionalization of the furan moiety. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, have been employed to construct this complex molecule. The development of efficient synthetic routes is crucial for enabling further exploration of its pharmacological properties and for scaling up production for preclinical studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-1-(furan-3-yl)cyclopropylacetic acid. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of 2-1-(furan-3-yl)cyclopropylacetic acid are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Initial pharmacokinetic studies suggest that derivatives of this compound exhibit favorable properties such as good solubility and bioavailability, which are critical factors for successful drug development.

In conclusion, 2-1-(furan-3-yl)cyclopropylacetic acid (CAS No. 2229321-85-9) represents a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of cyclopropyl and furan moieties makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its biological activities, optimizing its synthetic routes, and exploring its pharmacokinetic profile. As our understanding of this compound grows, it is likely to play an increasingly important role in the discovery and development of new drugs targeting various diseases.